Cas no 105627-06-3 (4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(3-chloropropyl)-)

• Product name: 4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(3-chloropropyl)-
• CAS No: 105627-06-3
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 1157252
• PubChem ID: 13587398

4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-5-azaspiro[2.4]hept-5-ene, 6-(3-chloropropyl)-
• 6-(3-chloropropyl)-4-oxa-5-azaspiro[2.4]hept-5-ene
• 105627-06-3
• DTXSID70544461

• Inchi： InChI=1S/C8H12ClNO/c9-5-1-2-7-6-8(3-4-8)11-10-7/h1-6H2
• InChI Key： MHMUHMJDRMQVQU-UHFFFAOYSA-N
• SMILES： C1CC12CC(=NO2)CCCCl

Computed Properties

• Exact Mass: 173.06086
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 21.59
• LogP: 1.74990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines